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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and professionals working with salt hydrates for

building energy storage applications.

Troubleshooting Guides
This section addresses common challenges encountered during the experimental use of salt

hydrates as phase change materials (PCMs).

Issue 1: Supercooling

Q1: My salt hydrate PCM is not solidifying at its freezing point. What is happening?

A1: This phenomenon is known as supercooling, where the material remains in a liquid

state below its freezing temperature due to a lack of nucleation sites for crystal growth.[1]

[2] This delays or prevents the release of stored latent heat, significantly impacting the

performance of the energy storage system.[2]

Q2: How can I prevent or reduce supercooling in my salt hydrate PCM?
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A2: The most common and effective method to mitigate supercooling is by introducing

nucleating agents.[3] These are additives that provide heterogeneous nucleation sites,

facilitating crystal formation closer to the theoretical freezing point.

Q3: What are some effective nucleating agents for common salt hydrates?

A3: The selection of a nucleating agent is specific to the salt hydrate. Some well-

documented combinations include:

Sodium Sulfate Decahydrate (Na₂SO₄·10H₂O): Borax (Sodium Tetraborate

Decahydrate) is a commonly used nucleating agent.[4] The addition of 6 wt.% borax can

reduce the supercooling of Na₂SO₄·10H₂O by 76%.[4]

Sodium Acetate Trihydrate (CH₃COONa·3H₂O): Disodium hydrogen phosphate

dodecahydrate (Na₂HPO₄·12H₂O) can reduce the supercooling degree to 0.6°C when

added at 4 wt.%.[5]

Calcium Chloride Hexahydrate (CaCl₂·6H₂O): Adding strontium chloride hexahydrate

(SrCl₂·6H₂O) as a nucleating agent can effectively reduce supercooling.

Q4: I've added a nucleating agent, but supercooling still occurs. What should I do?

A4:

Check the concentration: The effectiveness of a nucleating agent is concentration-

dependent. Ensure you are using the optimal concentration as recommended in the

literature.

Ensure proper dispersion: The nucleating agent must be uniformly dispersed throughout

the salt hydrate melt. Inadequate mixing can lead to localized areas with insufficient

nucleation sites.

Consider cooling rate: High cooling rates can sometimes exacerbate supercooling. Try

reducing the cooling rate to allow more time for nucleation and crystal growth.[4]

Investigate chemical compatibility: Ensure the nucleating agent is chemically stable and

does not react undesirably with the salt hydrate over multiple thermal cycles.
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Issue 2: Phase Segregation

Q1: After several melting/freezing cycles, the performance of my salt hydrate PCM has

degraded. What could be the cause?

A1: This is likely due to phase segregation, a phenomenon where the anhydrous salt and

water separate during the melting process.[3] Due to density differences, the heavier

anhydrous salt settles at the bottom of the container, leading to a non-uniform composition

and a reduction in the latent heat of fusion over cycles.[3]

Q2: How can I prevent phase segregation in my salt hydrate PCM?

A2: Several strategies can be employed to combat phase segregation:

Thickening Agents: Adding thickeners or gelling agents increases the viscosity of the

molten salt hydrate, which suspends the anhydrous salt particles and prevents them

from settling.[6][7]

Microencapsulation: Encapsulating the salt hydrate in small shells (microcapsules) can

physically prevent the separation of the salt and water phases.[3][8]

Porous Matrices: Incorporating the salt hydrate into a porous support material, such as

expanded graphite or silica fume, can help to maintain a uniform distribution through

capillary action.[3]

Q3: What are some effective thickeners, and do they affect energy storage capacity?

A3: Common thickeners include carboxymethyl cellulose (CMC) and xanthan gum.[7]

While effective at preventing phase segregation, the addition of thickeners can slightly

reduce the overall energy storage density of the PCM because they do not contribute to

the latent heat storage.[3] For example, adding 25 wt.% super-absorbent polymers can

eliminate segregation in CaCl₂·6H₂O.[3]

Issue 3: Corrosion

Q1: I've noticed corrosion on the metal container holding my salt hydrate PCM. Is this

expected?
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A1: Yes, salt hydrates can be corrosive to certain metals, which can lead to leakage of the

PCM and degradation of the container over time.[9] The corrosiveness depends on the

specific salt hydrate and the type of metal.

Q2: Which metals are most and least compatible with salt hydrate PCMs?

A2:

Generally Recommended: Stainless steel is often recommended as a container material

for inorganic PCMs due to its good corrosion resistance.[2]

Use with Caution: Copper and aluminum alloys may be suitable for some salt hydrates,

but their compatibility should be thoroughly tested.[2][10] For instance, copper shows

resistance to calcium chlorides but not to sodium acetates.[10]

Not Recommended: Carbon steel is generally not recommended for use with most salt

hydrate PCMs.[2]

Q3: How can I mitigate corrosion?

A3:

Material Selection: Choose a container material that is known to be compatible with

your specific salt hydrate.

Corrosion Inhibitors: In some cases, corrosion inhibitors can be added to the salt

hydrate to reduce its corrosive effects.

Coatings: Applying a protective coating to the interior of the metal container can provide

a barrier against corrosion.

Frequently Asked Questions (FAQs)
Q1: What are the main advantages of using salt hydrates for building energy storage?

A1: Salt hydrates offer several advantages, including high volumetric latent heat storage

density, a wide range of melting temperatures suitable for various building applications,

non-flammability, and relatively low cost compared to organic PCMs.[1][11]
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Q2: What is the typical energy storage density of salt hydrate PCMs?

A2: Salt hydrate PCMs typically have a volumetric latent heat storage capacity in the

range of 45–120 kWh/m³.[5][12]

Q3: How does the thermal conductivity of salt hydrates compare to other PCMs?

A3: The thermal conductivity of salt hydrates (typically 0.5 to 1.5 W/(m·K)) is generally

higher than that of organic PCMs.[3][13] However, it is still relatively low, and

enhancement is often desired.

Q4: How can I improve the thermal conductivity of my salt hydrate PCM?

A4: The thermal conductivity can be enhanced by adding materials with high thermal

conductivity, such as:

Graphite (expanded graphite, graphene nanoplatelets)[6][12]

Metal foams or nanoparticles

Carbon nanotubes[5] For example, adding 12 wt% of expanded graphite to a salt

hydrate composite can increase its thermal conductivity to 6.4 W/(m·K).[5][12]

Data Presentation
Table 1: Effect of Nucleating Agents on Supercooling of Salt Hydrates
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Salt
Hydrate

Nucleating
Agent

Concentrati
on (wt.%)

Supercoolin
g Degree
(°C) without
Nucleator

Supercoolin
g Degree
(°C) with
Nucleator

Reference

Sodium

Sulfate

Decahydrate

(Na₂SO₄·10H

₂O)

Borax 6 ~30 ~7.2 [4]

Sodium

Acetate

Trihydrate

(CH₃COONa·

3H₂O)

Disodium

hydrogen

phosphate

dodecahydrat

e

4 >20 0.6 [5]

Calcium

Chloride

Hexahydrate

(CaCl₂·6H₂O)

Strontium

Chloride

Hexahydrate

4 >15 <3 [3]

Table 2: Corrosion Rates of Metals in Salt Hydrate PCMs

Metal
Salt Hydrate
PCM

Corrosion
Rate (g/m²d)

Recommendati
on

Reference

Aluminum
Calcium Chloride

Hexahydrate
High (pitting)

Not

Recommended
[10]

Copper
Calcium Chloride

Hexahydrate
Low

Cautiously

Recommended
[10]

Stainless Steel
Various Salt

Hydrates
Very Low Recommended [2][14]

Carbon Steel
Various Salt

Hydrates
High

Not

Recommended
[2]
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Table 3: Thermal Conductivity Enhancement of Salt Hydrates

Salt
Hydrate

Enhanceme
nt Material

Concentrati
on (wt.%)

Thermal
Conductivit
y (W/(m·K))
- Pure

Thermal
Conductivit
y (W/(m·K))
- Enhanced

Reference

Calcium

Chloride

Hexahydrate

(CaCl₂·6H₂O)

Reduced

Graphene

Oxide

0.5 0.56 1.01 [15]

Eutectic

(SCD &

SDPD)

Expanded

Graphite
12 0.82 2.74 [12]

Sodium

Acetate

Trihydrate

Graphene

Nanoplatelets
2.5 ~0.6 ~0.93 [6]

Experimental Protocols
1. Differential Scanning Calorimetry (DSC) for Thermal Properties Analysis

Objective: To determine the melting/freezing temperatures and latent heat of fusion of a salt

hydrate PCM.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of the salt hydrate sample into a

hermetically sealed aluminum DSC pan. An empty, sealed pan is used as a reference.

Instrument Setup: Place the sample and reference pans into the DSC instrument.

Thermal Program:

Equilibrate the sample at a temperature well below its expected freezing point (e.g.,

-20°C) for 5-10 minutes to ensure complete solidification.
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Ramp the temperature up at a constant heating rate (e.g., 5-10 °C/min) to a

temperature above its expected melting point (e.g., 80°C).

Hold the sample at the high temperature for 5 minutes to ensure complete melting.

Ramp the temperature down at a constant cooling rate (e.g., 5-10 °C/min) back to the

starting temperature.

Data Analysis: The DSC software will record the heat flow as a function of temperature.

Melting/Freezing Point: The peak of the endothermic (melting) or exothermic (freezing)

curve corresponds to the phase change temperature.

Latent Heat of Fusion: The area under the phase change peak represents the latent

heat of fusion.

2. Thermogravimetric Analysis (TGA) for Thermal Stability Assessment

Objective: To determine the dehydration temperature and thermal stability of a salt hydrate

PCM.

Methodology:

Sample Preparation: Place a small, accurately weighed amount (10-20 mg) of the salt

hydrate sample into a TGA crucible.

Instrument Setup: Place the crucible onto the TGA balance.

Thermal Program:

Heat the sample from ambient temperature to a high temperature (e.g., 200°C) at a

constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

Data Analysis: The TGA instrument records the mass of the sample as a function of

temperature.

Dehydration Temperature: A step-wise loss of mass in the TGA curve indicates the loss

of water molecules (dehydration). The onset temperature of this mass loss is the
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dehydration temperature.

Thermal Stability: The temperature at which significant mass loss begins indicates the

upper limit of the material's thermal stability.

Visualizations
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Challenges in Using Salt Hydrates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Troubleshooting & Optimization

Check Availability & Pricing
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